Cas no 401571-11-7 (Methyl 5-chloro-4-formyl-1-phenyl-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 5-chloro-4-formyl-1-phenyl-1H-pyrazole-3-carboxylate
• CAS No: 401571-11-7
• MF: C₁₂H₉ClN₂O₃
• MW: 264.66446185112
• MDL: MFCD01109226
• CID: 3047230
• PubChem ID: 737475
• Update Time: 2024-11-01

Methyl 5-chloro-4-formyl-1-phenyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-4-formyl-1-phenyl-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-chloro-4-formyl-1-phenyl-, methyl ester
• AKOS004900706
• SCHEMBL15331640
• AO-638/15167025
• BRA57111
• 12M-534S
• Methyl 5-chloro-4-formyl-1-phenyl-1H-pyrazole-3-carboxylate, AldrichCPR
• 401571-11-7
• MFCD01109226
• methyl 5-chloro-4-formyl-1-phenylpyrazole-3-carboxylate

• MDL： MFCD01109226
• Inchi： 1S/C12H9ClN2O3/c1-18-12(17)10-9(7-16)11(13)15(14-10)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： WGZINYPKRLIJGI-UHFFFAOYSA-N
• SMILES： COC(C1C(C=O)=C(Cl)N(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 264.03
• Monoisotopic Mass: 264.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• Melting Point: 123-126°C

Methyl 5-chloro-4-formyl-1-phenyl-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles